![molecular formula C12H13N3 B1270040 3-(2-aminoethyl)-2-methyl-1H-indole-5-carbonitrile CAS No. 74885-64-6](/img/structure/B1270040.png)
3-(2-aminoethyl)-2-methyl-1H-indole-5-carbonitrile
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Overview
Description
3-(2-aminoethyl)-2-methyl-1H-indole-5-carbonitrile is a compound of interest due to its structural relation to indoles, which are foundational structures in a multitude of organic and pharmaceutical chemistry applications. Indoles themselves have been a focal point of synthesis strategies due to their presence in a wide array of natural and synthetic compounds with significant biological activities (Taber & Tirunahari, 2011).
Synthesis Analysis
The synthesis of indole derivatives, including compounds like this compound, often utilizes strategic approaches that hinge on the formation of the indole ring. Methods include reactions that focus on the formation of bonds to a functionalized aromatic carbon or the direct introduction of substituents at specific positions on the indole core. The Fischer synthesis, for example, is a classical method for indole formation that has seen variations to accommodate different substituents (Fusco & Sannicolo, 1978).
Molecular Structure Analysis
Indoles, by virtue of their aromatic nature and nitrogen incorporation, present a rich tapestry for electronic and spatial interaction studies. The electron-rich indole nucleus favors electrophilic substitution, making it a versatile core for further functionalization. The specific substituents in this compound influence its reactivity and potential interaction with biological targets.
Chemical Reactions and Properties
The indole nucleus, and by extension its derivatives, are involved in a wide range of chemical reactions. These can include nucleophilic substitutions, facilitated by the electron-rich nature of the indole ring, or reactions specific to the functional groups present on the substituents. Aminomethyl groups, for instance, allow for the introduction of new stereogenic centers and can undergo various transformations (Bonandi et al., 2020).
Scientific Research Applications
Synthesis and Screening of Novel Substituted Indoles
Researchers Gadegoni and Manda (2013) explored the synthesis of novel indole derivatives, including compounds similar to 3-(2-aminoethyl)-2-methyl-1H-indole-5-carbonitrile. These compounds were tested for antimicrobial and anti-inflammatory activities, highlighting their potential use in developing new therapeutic agents Gadegoni & Manda, 2013.
Derivatives for Research Tools in Plant and Human Biology
Ilić et al. (2005) introduced derivatives of indole-3-acetic acid, a key hormone in plants and an important metabolite in humans. These derivatives, including 5- and 6-(2-aminoethyl)-substituted compounds, can be used to create novel research tools such as immobilized and carrier-linked forms of indole-3-acetic acid, offering potential applications in plant biology and medical research Ilić et al., 2005.
Nenitzescu Synthesis of Key Intermediates
Boros, Kaldor, and Turnbull (2011) developed a practical synthesis of 2-methyl-4-(trifluoromethyl)-1H-indole-5-carbonitrile, an intermediate in creating selective androgen receptor modulators. This synthesis highlights the compound's utility in medicinal chemistry and drug development Boros et al., 2011.
Domino Protocol for Synthesis of Pyrans
Sivakumar, Kanchithalaivan, and Kumar (2013) synthesized novel pyrans through a one-pot domino protocol involving indole derivatives. This synthesis method emphasizes the potential of indole derivatives in creating diverse chemical structures for research and application in organic chemistry Sivakumar et al., 2013.
Mechanism of Action
Target of Action
The compound “3-(2-aminoethyl)-2-methyl-1H-indole-5-carbonitrile” bears a close structural and chemical similarity to the neurotransmitter serotonin (5-hydroxytryptamine) and to melatonin (5-methoxy-N-acetyltryptamine) . Therefore, it is likely that this compound interacts with the same or similar targets as these neurotransmitters, which play a key role in the daily behavioral and physiological states of humans .
Mode of Action
The mode of action of this compound is likely to involve its interaction with its targets, leading to changes in the physiological state of the organism. Given its structural similarity to serotonin and melatonin, it may bind to their receptor sites, influencing the transmission of signals in the nervous system .
Biochemical Pathways
The biochemical pathways affected by this compound are likely to be similar to those affected by serotonin and melatonin, given their structural similarities . These pathways include the regulation of mood, cognition, reward, learning, memory, and numerous physiological processes .
Pharmacokinetics
Given its structural similarity to serotonin and melatonin, it may share similar adme properties . For instance, it may be metabolized by the same enzymes and transported by the same transporters .
Result of Action
The result of the compound’s action would likely involve changes in the physiological state of the organism, given its potential role as a neurotransmitter . This could include effects on mood, cognition, reward, learning, memory, and various physiological processes .
Action Environment
The action of this compound could be influenced by various environmental factors. For instance, the presence of other neurotransmitters, the pH of the environment, and the presence of specific enzymes could all influence the compound’s action, efficacy, and stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2-aminoethyl)-2-methyl-1H-indole-5-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3/c1-8-10(4-5-13)11-6-9(7-14)2-3-12(11)15-8/h2-3,6,15H,4-5,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHBPLYYWOXKDTI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1)C=CC(=C2)C#N)CCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40362533 |
Source
|
Record name | 3-(2-aminoethyl)-2-methyl-1H-indole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40362533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74885-64-6 |
Source
|
Record name | 3-(2-aminoethyl)-2-methyl-1H-indole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40362533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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